Cas no 2680548-82-5 (Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate)

• Product Name: Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate
• CAS No: 2680548-82-5
• MF: C₁₉H₁₉BrN₂O₆
• MW: 451.267964601517
• CID: 6198534
• PubChem ID: 165923026
• Update Time: 2025-06-23

Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2680548-82-5
• EN300-28304433
• ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate
• Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate

• Inchi： 1S/C19H19BrN2O6/c1-2-27-18(23)16(10-14-8-9-15(20)11-17(14)22(25)26)21-19(24)28-12-13-6-4-3-5-7-13/h3-9,11,16H,2,10,12H2,1H3,(H,21,24)
• InChI Key： QCWKRDQTMMHOFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C(=O)OCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 450.04265g/mol
• Monoisotopic Mass: 450.04265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 110Ų

Additional information on Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate

Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate (CAS No. 2680548-82-5): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate (CAS No. 2680548-82-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a benzyl carbamate group, a brominated and nitro-substituted phenyl ring, and an ester functionality. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The benzyl carbamate group in the molecule plays a crucial role in modulating the compound's reactivity and stability. This functional group is often used in the synthesis of amino acids and peptides, where it serves to protect the amino functionality during multi-step synthetic processes. The presence of this group in Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate suggests that the compound may have applications in the synthesis of complex biomolecules or as a precursor for the preparation of other bioactive compounds.

The 4-bromo-2-nitrophenyl substituent is another key feature of this compound. Bromine and nitro groups are known to impart significant electronic effects on the phenyl ring, which can influence the compound's reactivity and biological activity. Recent studies have shown that compounds containing brominated and nitro-substituted phenyl rings exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of brominated nitrophenyl derivatives demonstrated selective cytotoxicity against various cancer cell lines, highlighting their potential as lead compounds for drug discovery.

The ester functionality in Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate is also noteworthy. Esters are commonly used in pharmaceuticals due to their ability to improve solubility, stability, and bioavailability of drugs. In this context, the ester group may enhance the compound's pharmacokinetic properties, making it more suitable for in vivo studies and potential clinical applications. Additionally, esters can be readily hydrolyzed under physiological conditions, which can be advantageous for controlled drug release and metabolism.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the brominated nitrophenyl substituent onto the propanoate backbone. This method offers high yields and excellent regioselectivity, making it an attractive option for large-scale synthesis. Another approach involves the use of microwave-assisted reactions to accelerate key steps in the synthesis, thereby reducing reaction times and improving overall efficiency.

In terms of biological evaluation, Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate has shown promising results in preliminary assays. In vitro studies have demonstrated that the compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate may have therapeutic potential for treating inflammatory diseases such as arthritis and asthma.

Furthermore, preliminary pharmacokinetic studies have indicated that Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to fully characterize its pharmacokinetic profile and assess its safety and efficacy in animal models.

In conclusion, Ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(4-bromo-2-nitrophenyl)propanoate (CAS No. 2680548-82-5) represents a promising compound with potential applications in medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments for various diseases.